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Compound of Interest

Compound Name: Calcium peroxide

Cat. No.: B3429881 Get Quote

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Calcium Peroxide (CaO₂). As a

strong oxidizing agent, Calcium Peroxide requires strict adherence to safety procedures to

mitigate risks of fire, explosion, and personal injury. The following step-by-step guidance covers

personal protective equipment (PPE), operational handling, and disposal.

Hazard Identification and Ratings
Calcium Peroxide is classified as a hazardous substance. It is a strong oxidizer that can

cause or intensify fire and may lead to serious eye damage, as well as skin and respiratory

irritation.[1][2][3] Understanding its hazard profile is the first step in safe handling.
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Hazard Classification Details Source

GHS Classification
Oxidizing solids (Category 1 or

2)[3][4]

H271/H272: May cause fire or

explosion; strong oxidizer.[1][3]

Serious eye damage/irritation

(Category 1 or 2)[1][3][4]

H318/H319: Causes serious

eye damage/irritation.[1][2][3]

Skin irritation (Category 2)[2]

[4]
H315: Causes skin irritation.[2]

Specific target organ toxicity -

single exposure (Category 3)

[2][3][4]

H335: May cause respiratory

irritation.[1][2][3]

HMIS® Rating
Health: 2, Flammability: 0,

Reactivity: 1
[5]

NFPA Rating
Health: -, Flammability: 1,

Reactivity: 0
[6]

Personal Protective Equipment (PPE) Protocol
The selection and proper use of PPE are critical to minimize exposure. The following

equipment is mandatory when handling Calcium Peroxide.
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Body Area Required PPE
Specific
Recommendations and
Best Practices

Eyes / Face
Chemical safety goggles and a

full-face shield.[7]

Always wear impact-resistant

goggles with side shields.[6] A

face shield must be worn in

conjunction with goggles,

especially when handling

corrosive or highly irritating

substances.[6] Contact lenses

should not be worn.[7]

Skin / Hands
Chemically resistant gloves

(e.g., nitrile, neoprene).

Safety equipment suppliers

can recommend the most

protective glove material for

your specific operation.[6]

Always wash hands thoroughly

with soap and water after

handling the product.[5]

Body
Protective clothing; fire/flame-

retardant lab coat.[3]

All protective clothing (suits,

gloves, footwear) should be

clean and put on before work.

[6] For significant exposure

risks, a dust-impervious suit

may be necessary.[3]

Contaminated work clothes

should not be taken home.[6]

Respiratory NIOSH-approved respirator. Use in a well-ventilated area to

avoid dust generation.[2][5] If

ventilation is insufficient or dust

is airborne, a respirator with a

P2 particle filter is

recommended.[3] For

firefighting or major spills, a

self-contained breathing
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apparatus (SCBA) is required.

[1][5]

Operational and Disposal Plan
This section provides a procedural workflow for the safe handling, storage, and disposal of

Calcium Peroxide.

Step 1: Preparation and Engineering Controls
Ventilation: Always handle Calcium Peroxide in a well-ventilated area.[3][4][5] Use a

chemical fume hood or local exhaust ventilation to control dust at the source.[6]

Safety Equipment: Ensure that a safety shower and an eyewash station are immediately

accessible and have been recently tested.[6][7]

Workspace: Keep the handling area clear of combustible and incompatible materials such as

organics, heavy metals, and reducing agents.[1][5][6][7] Do not allow food or drink in the

handling area.[5][6]

Step 2: Chemical Handling
Avoid Dust: Handle the material carefully to avoid the formation of dust and aerosols.[1][2][5]

Container Management: Keep the storage container tightly closed when not in use.[1][3][5][7]

Incompatibilities: Do not store near or mix with combustible materials.[1][5][6] Keep away

from heat sources like steam pipes, hot plates, or open flames.[1][7] The material reacts with

moisture.[1][7]

Step 3: Storage
Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and

moisture.[1][5][6]

Containers: Use original or correctly labeled containers that are well-sealed.[5]

Segregation: Store separately from incompatible materials.[3]
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Step 4: Spill and Emergency Procedures
Small Spills:

Evacuate personnel not wearing appropriate PPE from the area.[6]

With a clean shovel, carefully place the material into a clean, dry, and labeled container for

disposal.[6][8]

Avoid raising dust.[2]

Wash the area with water and ventilate thoroughly after cleanup is complete.[6]

Large Spills:

Isolate the spill area immediately.[8]

Contact your institution's environmental health and safety department and, if necessary,

emergency services.

Fire:

Calcium Peroxide is not flammable but is a strong oxidizer that will intensify a fire.[1][6]

Use large quantities of water or water spray to extinguish the fire and cool containers.[6][8]

Do not use dry chemical or foam extinguishers.[1][8]

Firefighters must wear SCBA and full protective gear.[1][5]

Step 5: Waste Disposal
Classification: Calcium Peroxide and materials contaminated with it are considered

hazardous waste (US EPA Waste Number D001).[1]

Procedure: Dispose of contents and containers in accordance with all federal, state, and

local regulations at an approved waste disposal facility.[1][3][5]

Environmental Protection: Do not allow the product to enter drains, sewers, or waterways.[2]

[4][5][7]
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Calcium Peroxide Handling Workflow
The following diagram illustrates the logical workflow for safely handling Calcium Peroxide in a

laboratory setting.
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1. Preparation Phase
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3. Post-Handling Phase
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Caption: Workflow for the safe handling of Calcium Peroxide.
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First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route Immediate First Aid Action

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15-30 minutes, occasionally

lifting the upper and lower eyelids.[1][6] Remove

contact lenses if present and easy to do.[1][3]

Seek immediate medical attention.[1][3][6]

Skin Contact

Quickly remove all contaminated clothing.[6]

Immediately wash the contaminated skin with

large amounts of soap and water.[6] If skin

irritation occurs, get medical advice.[7]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1][3] If breathing is

difficult or discomfort persists, give oxygen and

obtain medical attention.[1]

Ingestion

Rinse the mouth with water.[1][3] Do not induce

vomiting.[1][3] Call a poison control center or

doctor immediately for treatment advice.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.redox-tech.com/wp-content/uploads/2025/02/SDS_Calcium-Peroxide-2023.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0328.pdf
https://cleartech.ca/ckfinder/userfiles/siteAssets/clearTech/files/Calcium%20Peroxide%20CTI%20SDS.pdf
https://cameochemicals.noaa.gov/chemical/313
https://www.benchchem.com/product/b3429881#personal-protective-equipment-for-handling-calcium-peroxide
https://www.benchchem.com/product/b3429881#personal-protective-equipment-for-handling-calcium-peroxide
https://www.benchchem.com/product/b3429881#personal-protective-equipment-for-handling-calcium-peroxide
https://www.benchchem.com/product/b3429881#personal-protective-equipment-for-handling-calcium-peroxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3429881?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

